(3-chlorophenyl)[1-(3-ethoxy-2-hydroxybenzyl)-3-piperidinyl]methanone

• IUPAC Name: (3-chlorophenyl)-[1-[(3-ethoxy-2-hydroxyphenyl)methyl]piperidin-3-yl]methanone
• InChI: InChI=1S/C21H24ClNO3/c1-2-26-19-10-4-7-17(21(19)25)14-23-11-5-8-16(13-23)20(24)15-6-3-9-18(22)12-15/h3-4,6-7,9-10,12,16,25H,2,5,8,11,13-14H2,1H3
• InChI Key: FVLYQEMLFKRDHT-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=CC(=C1O)CN2CCCC(C2)C(=O)C3=CC(=CC=C3)Cl
• Molecular Formula: C21H24ClNO3
• Molecular Weight: 373.9 g/mol

Description

(3-chlorophenyl)[1-(3-ethoxy-2-hydroxybenzyl)-3-piperidinyl]methanone is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound is also known as UMB68 and is a selective estrogen receptor modulator (SERM) that has been shown to have a variety of effects on the body.

Mechanism of Action

The mechanism of action of UMB68 is not fully understood, but it is thought to involve its ability to selectively bind to estrogen receptors. By binding to these receptors, UMB68 can modulate the activity of estrogen in the body, which can have a variety of effects on different tissues and organs.
Biochemical and Physiological Effects:
UMB68 has been shown to have a variety of biochemical and physiological effects, including anti-tumor effects in breast cancer cells, anti-inflammatory effects, and neuroprotective effects. It has also been shown to improve cognitive function in animal models of Alzheimer's disease.

Advantages and Limitations for Lab Experiments

One of the advantages of using UMB68 in lab experiments is its selectivity for estrogen receptors, which allows researchers to study the effects of estrogen on different tissues and organs. However, one limitation of using UMB68 is that it can be difficult to synthesize and may not be widely available.

Future Directions

There are several potential future directions for research on UMB68. One area of interest is its potential as a treatment for breast cancer, and further studies are needed to determine its effectiveness in clinical trials. Additionally, UMB68 may have potential applications in the treatment of other diseases, such as Alzheimer's disease and inflammatory disorders. Further research is needed to fully understand the mechanisms of action of UMB68 and its potential applications in scientific research.

Synthesis Methods

The synthesis of UMB68 involves several steps, including the reaction of 3-chlorophenylpiperidin-3-ol with 3-ethoxy-2-hydroxybenzaldehyde in the presence of a base. The resulting intermediate is then reacted with 4-chlorobenzoyl chloride to form the final product.

Scientific Research Applications

UMB68 has been extensively studied for its potential applications in scientific research. One of the primary areas of interest is its potential as a treatment for breast cancer. UMB68 has been shown to have anti-tumor effects in breast cancer cells, and it has been suggested that it may be a useful alternative to traditional chemotherapy drugs.